Cas no 923216-50-6 (methyl 2-{3-amino-6-methylthieno2,3-bpyridine-2-amido}-4,5-dimethoxybenzoate)

• Product Name: methyl 2-{3-amino-6-methylthieno2,3-bpyridine-2-amido}-4,5-dimethoxybenzoate
• CAS No: 923216-50-6
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 5426886
• Update Time: 2025-05-23

methyl 2-{3-amino-6-methylthieno2,3-bpyridine-2-amido}-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• JYQBSMTVCVGOFT-UHFFFAOYSA-N
• Benzoic acid, 2-[[(3-amino-6-methylthieno[2,3-b]pyridin-2-yl)carbonyl]amino]-4,5-dimethoxy-, methyl ester
• methyl 2-{3-amino-6-methylthieno2,3-bpyridine-2-amido}-4,5-dimethoxybenzoate

• Inchi： 1S/C19H19N3O5S/c1-9-5-6-10-15(20)16(28-18(10)21-9)17(23)22-12-8-14(26-3)13(25-2)7-11(12)19(24)27-4/h5-8H,20H2,1-4H3,(H,22,23)
• InChI Key： JYQBSMTVCVGOFT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(OC)C=C1NC(C1SC2=NC(C)=CC=C2C=1N)=O

Additional information on methyl 2-{3-amino-6-methylthieno2,3-bpyridine-2-amido}-4,5-dimethoxybenzoate

Professional Introduction to Methyl 2-{3-amino-6-methylthieno[2,3-bpyridine]-2-amido}-4,5-dimethoxybenzoate (CAS No. 923216-50-6)

Methyl 2-{3-amino-6-methylthieno[2,3-bpyridine]-2-amido}-4,5-dimethoxybenzoate is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 923216-50-6, represents a unique blend of structural complexity and potential therapeutic applications. Its molecular structure incorporates several key functional groups, including amino, methylthieno[2,3-bpyridine], and dimethoxybenzoate moieties, which contribute to its distinctive chemical properties and biological activities.

The compound's core structure is derived from a fused heterocyclic system, combining a thiophene ring with a pyridine moiety. This arrangement not only imparts stability to the molecule but also enhances its interactions with biological targets. The presence of multiple nitrogen atoms in the structure suggests potential for coordination with metal ions or other biomolecules, which is a common feature in many pharmacologically active agents.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in the development of novel therapeutic strategies. The methyl 2-{3-amino-6-methylthieno[2,3-bpyridine]-2-amido}-4,5-dimethoxybenzoate molecule has been explored for its potential in various biological assays, including those targeting inflammatory pathways and neurodegenerative diseases. The combination of the amino and methylthieno[2,3-bpyridine] groups may facilitate interactions with specific enzymes or receptors involved in these processes.

In particular, the dimethoxybenzoate moiety has been recognized for its ability to modulate enzyme activity and cellular signaling. This group is often incorporated into drug molecules to enhance solubility and improve pharmacokinetic properties. The dimethoxy substitution pattern further fine-tunes the electronic properties of the benzoate ring, potentially allowing for selective binding to biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the thieno[2,3-bpyridine] scaffold necessitates advanced synthetic methodologies, such as cross-coupling reactions and cyclization processes. These techniques are critical for constructing the complex heterocyclic system that defines the compound's structure.

From a research perspective, the methyl 2-{3-amino-6-methylthieno[2,3-bpyridine]-2-amido}-4,5-dimethoxybenzoate molecule serves as a valuable scaffold for drug discovery. Its unique structural features make it amenable to derivatization, allowing researchers to explore a wide range of potential analogs with tailored biological activities. Such derivatives could be optimized for specific therapeutic applications, including oncology, immunology, and central nervous system disorders.

The compound's potential in addressing complex diseases is further supported by its interaction with biological pathways that are poorly understood or have limited therapeutic options. For instance, studies have indicated that molecules containing thieno[2,3-bpyridine] moieties may exhibit inhibitory effects on certain kinases or transcription factors involved in disease progression. The presence of multiple functional groups provides multiple points of interaction with biological targets, enhancing the compound's efficacy.

Evaluation of this compound in preclinical models has revealed promising results regarding its bioactivity and safety profile. Initial studies have demonstrated its ability to modulate inflammatory responses by interacting with key mediators such as cytokines and chemokines. Additionally, preliminary data suggest that it may have neuroprotective properties by attenuating oxidative stress and preventing neuronal cell death.

The development of this compound aligns with current trends in pharmaceutical research towards creating multifunctional agents that address multiple aspects of disease pathology simultaneously. By integrating various pharmacophoric elements into a single molecular framework, researchers aim to develop drugs that are more effective and less prone to resistance compared to traditional monotherapies.

The future prospects for methyl 2-{3-amino-6-methylthieno[2,3-bpyridine]-2-amido}-4,5-dimethoxybenzoate are promising given its unique structural features and potential therapeutic applications. Ongoing research efforts are focused on optimizing its synthetic routes for scalability and exploring its interactions with a broader range of biological targets. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatment strategies.